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Abstract
SV119 is a high-affinity and selective small molecule ligand for the sigma-2 (σ₂) receptor, a

protein overexpressed in a variety of tumor cells.[1] This technical guide provides a detailed

overview of the chemical structure, physicochemical properties, and biological activities of

SV119. The document includes comprehensive tables of quantitative data, detailed protocols

for key experimental assays, and visualizations of its signaling pathway and experimental

workflows to support further research and development.

Chemical Structure and Physicochemical Properties
SV119, with the IUPAC name (1R,3r,5S)-9-(6-Aminohexyl)-9-azabicyclo[3.3.1]nonan-3-yl (2-

methoxy-5-methylphenyl)carbamate dihydrochloride, is a synthetic compound with a well-

defined chemical structure.[1] Its key properties are summarized in the tables below.

Table 1: Chemical and Physical Properties of SV119
Hydrochloride
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Property Value Reference

IUPAC Name

(1R,3r,5S)-9-(6-Aminohexyl)-9-

azabicyclo[3.3.1]nonan-3-yl (2-

methoxy-5-

methylphenyl)carbamate

dihydrochloride

[1]

CAS Number 913816-12-3 (HCl salt) [1]

Chemical Formula C₂₃H₃₉Cl₂N₃O₃ [1]

Molecular Weight 476.48 g/mol [1]

Exact Mass 403.2835 [1]

SMILES Code

O=C(O[C@H]1C--INVALID-

LINK--

([H])CCCC2([H])C1)NC3=CC(

C)=CC=C3OC

[1]

Elemental Analysis
C, 57.98; H, 8.25; Cl, 14.88; N,

8.82; O, 10.07
[1]

Table 2: Pharmacological Properties of SV119
Parameter Value Cell Line/System Reference

Sigma-2 Receptor

Binding Affinity (Kᵢ)
~7 nM In vitro binding studies [1]

Sigma-1 Receptor

Binding Affinity (Kᵢ)
> 1 µM In vitro binding studies [1]

IC₅₀ (as SW V-49

conjugate)
4.1 µM ± 0.2

Pancreatic Cancer

Cells
[2]

Biological Activity and Mechanism of Action
SV119 exhibits high selectivity for the sigma-2 receptor over the sigma-1 receptor.[1] The

sigma-2 receptor is highly expressed in proliferating tumor cells, making it an attractive target
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for cancer therapeutics.[1][3] Upon binding to the sigma-2 receptor, SV119 induces apoptosis

in cancer cells through a caspase-dependent pathway.[1] This process is initiated by the

modulation of intracellular calcium signaling, a decrease in mitochondrial membrane potential,

and the generation of reactive oxygen species (ROS).[1][3]

Signaling Pathway of SV119-Induced Apoptosis

SV119 Sigma-2 Receptor
Binds

Intracellular Ca²⁺
Modulation

Mitochondrial Membrane
Potential Decrease

ROS Generation

Caspase Activation Apoptosis

Click to download full resolution via product page

Caption: Signaling pathway of SV119-induced apoptosis.

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

activity of SV119.

Sigma-2 Receptor Competitive Binding Assay
This protocol is adapted from a study that utilized a fluorescently-labeled sigma-2 ligand to

demonstrate competitive binding.

Objective: To determine the binding affinity of SV119 to the sigma-2 receptor by measuring its

ability to compete with a known fluorescently-labeled sigma-2 ligand.

Materials:

AsPC-1 pancreatic cancer cells
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SV119

SW120 (fluorescently-labeled sigma-2 ligand)

Phosphate-buffered saline (PBS)

Trypsin/EDTA buffer

6-well plates

Flow cytometer

Procedure:

Seed AsPC-1 cells (5 x 10⁵ cells/well) into 6-well plates and allow them to adhere for 24

hours.

Pre-treat the cells with increasing concentrations of SV119 (e.g., 0, 10, 30, 50 µM) for 30

minutes at 37°C.

Add SW120 to a final concentration of 10 nM to each well.

Incubate the cells for an additional 30 minutes at 37°C.

Wash the cells twice with PBS.

Harvest the cells using trypsin/EDTA buffer.

Wash the harvested cells twice with PBS.

Analyze the internalization of SW120 using a flow cytometer to determine the extent of

inhibition by SV119.

Cell Viability (MTT) Assay
Objective: To assess the cytotoxic effects of SV119 on cancer cells by measuring metabolic

activity.

Materials:
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Cancer cell line of interest (e.g., Panc-02, CFPAC-1, Panc-1, AsPC-1)

SV119

Complete cell culture medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

96-well plates

Microplate reader

Procedure:

Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to attach

overnight.

Treat the cells with various concentrations of SV119 for the desired duration (e.g., 24, 48, 72

hours).

Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the

formation of formazan crystals.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the untreated control.

Apoptosis (Annexin V) Assay
Objective: To quantify the induction of apoptosis by SV119 through the detection of

phosphatidylserine externalization.

Materials:
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Cancer cell line of interest

SV119

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

PBS

Flow cytometer

Procedure:

Seed cells and treat with SV119 as described in the MTT assay protocol.

Harvest the cells (including any floating cells in the medium) and wash them twice with cold

PBS.

Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

Incubate the cells for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each sample.

Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin

V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Reactive Oxygen Species (ROS) Assay
Objective: To measure the generation of intracellular ROS induced by SV119.

Materials:

Cancer cell line of interest

SV119
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DCFDA/H2DCFDA assay kit

PBS or appropriate assay buffer

Fluorescence microplate reader or flow cytometer

Procedure:

Seed cells in a 96-well plate or other suitable culture vessel.

Load the cells with the ROS-sensitive probe (e.g., H2DCFDA) by incubating them in the

probe solution for 30-60 minutes at 37°C.

Wash the cells to remove excess probe.

Treat the cells with various concentrations of SV119.

Measure the fluorescence intensity at the appropriate excitation and emission wavelengths

(e.g., ~485 nm excitation and ~535 nm emission for DCF) at different time points using a

fluorescence microplate reader or flow cytometer.

Mitochondrial Membrane Potential (MMP) Assay
Objective: To assess the effect of SV119 on the mitochondrial membrane potential.

Materials:

Cancer cell line of interest

SV119

MMP-sensitive fluorescent dye (e.g., JC-1, TMRM, or TMRE)

Complete cell culture medium

Fluorescence microscope, microplate reader, or flow cytometer

Procedure:
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Seed cells in a suitable culture vessel (e.g., 96-well plate, glass-bottom dish).

Treat the cells with SV119 for the desired time.

Incubate the cells with the MMP-sensitive dye according to the manufacturer's instructions.

For JC-1, incubation typically leads to the formation of red fluorescent J-aggregates in

healthy mitochondria with high membrane potential, while in apoptotic cells with low

membrane potential, the dye remains as green fluorescent monomers.

Wash the cells with an appropriate buffer.

Measure the fluorescence. For JC-1, measure both the green and red fluorescence and

calculate the ratio of red to green fluorescence as an indicator of the mitochondrial

membrane potential.

Experimental Workflows
Workflow for In Vitro Characterization of SV119
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Caption: A typical workflow for the in vitro characterization of SV119.

Conclusion
SV119 is a potent and selective sigma-2 receptor ligand with promising anti-cancer properties.

Its ability to induce apoptosis through well-defined cellular mechanisms makes it a valuable tool

for cancer research and a potential candidate for targeted drug delivery systems. The data and

protocols presented in this guide are intended to facilitate further investigation into the

therapeutic potential of SV119 and other sigma-2 receptor ligands.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.medkoo.com/products/32583
https://pmc.ncbi.nlm.nih.gov/articles/PMC5085100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5085100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8235595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8235595/
https://www.benchchem.com/product/b15579769/docs#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769/docs#sv119-a-comprehensive-technical-guide-to-a-selective-sigma-2-receptor-ligand
https://www.benchchem.com/product/b15579769?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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